Cas no 1799787-13-5 (dichlororuthenium(2+);2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;triphenylphosphane)

• Product Name: dichlororuthenium(2+);2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;triphenylphosphane
• CAS No: 1799787-13-5
• MF: C₃₂H₃₇Cl₂N₂OPRuS
• MW: 700.663745641708
• CID: 4727686
• PubChem ID: 167994714
• Update Time: 2025-06-07

dichlororuthenium(2+);2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;triphenylphosphane Chemical and Physical Properties

Names and Identifiers

• dichlororuthenium(2+);2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;triphenylphosphane
• 1799787-13-5
• Dichloro[rel-[N(S)]-N-[2-[(R)-phenylthio-kappaS]ethyl]-4-morpholineethanamine-kappaNN4,kappaN4](triphenylphosphine)ruthenium(II)

• Inchi： 1S/C18H15P.C14H22N2OS.2ClH.Ru/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-14(5-3-1)18-13-7-15-6-8-16-9-11-17-12-10-16;;;/h1-15H;1-5,15H,6-13H2;2*1H;/q;;;;+4/p-2
• InChI Key： GNTNUGMBMVMZOL-UHFFFAOYSA-L
• SMILES： [Ru+2](Cl)Cl.S(C1C=CC=CC=1)CCNCCN1CCOCC1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 700.078468g/mol
• Monoisotopic Mass: 700.078468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Additional information on dichlororuthenium(2+);2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;triphenylphosphane

Professional Introduction to Dichlororuthenium(II); 2-Morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; Triphenylphosphane (CAS No. 1799787-13-5)

Dichlororuthenium(II); 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; and triphenylphosphane represent a sophisticated combination of organometallic chemistry and pharmacological innovation. This compound, identified by the CAS number 1799787-13-5, has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in therapeutic development.

The central component, dichlororuthenium(II), is a well-known catalyst in various organic transformations, including cross-coupling reactions that are pivotal in the synthesis of complex molecules. Its ability to facilitate such reactions under mild conditions makes it an invaluable tool in both academic research and industrial applications. The presence of morpholine and phenylsulfanyl functional groups in the second part of the compound, 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine, introduces additional layers of biological activity. Morpholine derivatives are frequently employed in drug design due to their favorable pharmacokinetic properties, while phenylsulfanyl groups can enhance binding affinity to biological targets.

The third component, triphenylphosphane, serves as a ligand that can modulate the reactivity and selectivity of the ruthenium center. Phosphine ligands are renowned for their ability to stabilize transition metal complexes and influence catalytic processes. In particular, triphenylphosphane is widely used in homogeneous catalysis due to its stability and effectiveness in various reaction systems.

Recent advancements in the field have highlighted the potential of this compound combination in the development of novel therapeutics. For instance, studies have demonstrated that dichlororuthenium complexes can act as potent antitumor agents by inhibiting DNA replication in cancer cells. The morpholine and phenylsulfanyl groups may further enhance these effects by improving cellular uptake and target specificity. Additionally, triphenylphosphane-modified ruthenium complexes have shown promise in photodynamic therapy, where they can generate reactive oxygen species that selectively damage malignant cells.

The integration of these three components into a single entity exemplifies the growing trend toward multifunctional drug candidates. By combining catalytic activity with pharmacological properties, this compound offers a versatile platform for exploring new therapeutic strategies. Researchers are particularly interested in its potential applications in treating diseases that involve complex biochemical pathways, such as cancer and neurodegenerative disorders.

The synthesis of this compound involves meticulous control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the product thoroughly. These analytical methods provide critical insights into the molecular structure and confirm the presence of all intended functional groups.

In conclusion, dichlororuthenium(II); 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; and triphenylphosphane (CAS No. 1799787-13-5) represent a cutting-edge compound with significant potential in pharmaceutical research. Its unique combination of structural features and functional properties makes it a valuable asset for developing innovative treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.